Cas no 1807216-19-8 (Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate)

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate is a specialized organic compound featuring a phenylacetate backbone with functional groups including an aminomethyl, cyano, and ethyl substituent. Its structural complexity makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for constructing bioactive molecules. The presence of both amino and cyano groups enhances its reactivity, enabling versatile derivatization for applications such as drug development or agrochemical research. The ester moiety offers additional functionalization potential, while the ethyl group contributes to steric and electronic modulation. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for synthetic applications.

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate structure

1807216-19-8 structure

Product Name:Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate

CAS No:1807216-19-8

MF:C₁₃H₁₆N₂O₂

MW:232.278343200684

CID:4938953

Update Time:2025-06-08

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate
- Inchi： 1S/C13H16N2O2/c1-3-11-9(6-13(16)17-2)4-5-10(7-14)12(11)8-15/h4-5H,3,6-7,14H2,1-2H3
- InChI Key： UVBCMWYCVHFKNB-UHFFFAOYSA-N
- SMILES： O(C)C(CC1C=CC(CN)=C(C#N)C=1CC)=O

Computed Properties

Exact Mass: 232.121177757 g/mol
Monoisotopic Mass: 232.121177757 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 232.28
XLogP3: 1.1
Topological Polar Surface Area: 76.1

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015030471-1g	Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate	1807216-19-8	97%	1g	1,490.00 USD	2021-06-17

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate

Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate (CAS No. 1807216-19-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate (CAS No. 1807216-19-8) has emerged as a compound of significant interest. This ester derivative, characterized by its unique aminomethyl, cyano, and ethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, combining a phenylacetate backbone with strategic substitutions, makes it a versatile building block for medicinal chemistry applications.

The compound's CAS No. 1807216-19-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers are particularly intrigued by its potential applications in designing small-molecule inhibitors and protease-targeting agents, which align with current trends in personalized medicine and AI-driven drug discovery. The cyano group, for instance, is often leveraged in the development of kinase inhibitors, a hot topic in oncology research.

From a synthetic perspective, Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate offers a balance of reactivity and stability, making it suitable for multi-step organic transformations. Its ethylphenylacetate core is amenable to further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is crucial for addressing modern challenges like drug resistance and selectivity optimization, which are frequently discussed in peer-reviewed journals and conferences.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as a hazardous material, its handling requires standard laboratory precautions. The aminomethyl moiety, for example, necessitates careful storage to prevent degradation, a detail often highlighted in safety data sheets (SDS). Such practical insights are valuable for professionals navigating green chemistry principles and sustainable synthesis protocols.

In the context of search engine trends, queries related to "synthesis of Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate" or "CAS 1807216-19-8 applications" reveal a growing demand for technical data and scalable production methods. This aligns with broader industry shifts toward high-throughput screening and fragment-based drug design, where such intermediates are indispensable. Additionally, the compound's role in peptide mimetics and bioconjugation techniques has sparked interest in forums dedicated to biopharmaceutical innovation.

To summarize, Methyl 4-aminomethyl-3-cyano-2-ethylphenylacetate (CAS No. 1807216-19-8) exemplifies the intersection of synthetic chemistry and therapeutic advancement. Its structural features and functional groups position it as a key player in addressing contemporary research questions, from targeted therapy to molecular modeling. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.